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Compound of Interest

Compound Name: 3-Acetylbiphenyl

Cat. No.: B1295732

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 3-
Acetylbiphenyl (CAS No. 3112-01-4), a compound used in various research and development
applications. Adherence to these procedures is critical to ensure the safety of laboratory
personnel and to maintain compliance with environmental regulations. This guide is intended
for researchers, scientists, and drug development professionals.

I. Chemical and Physical Properties Overview

A thorough understanding of the chemical and physical properties of 3-Acetylbiphenyl is the
first step in ensuring its safe handling and disposal.
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Property Value

CAS Number 3112-01-4

Molecular Formula C14H120

Molecular Weight 196.24 g/mol
Appearance Solid

Boiling Point 137-138°C/1 Torr
Melting Point 36°C

Storage Class 11 - Combustible Solids

Il. Hazard Identification and Personal Protective
Equipment (PPE)

3-Acetylbiphenyl is classified as an irritant.[1] All handling and disposal procedures must be
conducted with appropriate personal protective equipment to minimize exposure risk.

Required PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

o Eye Protection: Safety glasses with side shields or goggles.

« Skin and Body Protection: A lab coat or other protective clothing.

lll. Step-by-Step Disposal Procedure

The proper disposal of 3-Acetylbiphenyl, as with any laboratory chemical, must be carried out
in a manner that is safe, environmentally responsible, and compliant with all applicable local,
state, and federal regulations.

o Waste Identification and Segregation:

o Unused or waste 3-Acetylbiphenyl should be clearly labeled as "Hazardous Waste" and
include the chemical name.
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o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

o Containerization:

o Collect waste 3-Acetylbiphenyl in a designated, compatible, and properly sealed
container. The container should be in good condition and not leak.

o Ensure the container is clearly labeled with the chemical name and associated hazards.
o Storage:

o Store the waste container in a designated hazardous waste accumulation area.

o This area should be well-ventilated, secure, and away from incompatible materials.
e Disposal Vendor:

o Arrange for pickup and disposal by a licensed hazardous waste disposal company. Your
institution's EHS department will have established procedures and approved vendors for
this purpose.

o Provide the vendor with a complete and accurate waste profile, including the Safety Data
Sheet (SDS) for 3-Acetylbiphenyl.

o Spill and Emergency Procedures:
o In the event of a spill, evacuate the immediate area if necessary.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the absorbed material into a designated hazardous waste container.
o Clean the spill area thoroughly.

o Report the spill to your EHS department.
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o In case of eye contact, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do, and continue rinsing.[1]

IV. Experimental Workflow for Chemical Waste
Disposal

The following diagram illustrates the general workflow for the disposal of a laboratory chemical

such as 3-Acetylbiphenyl.
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Figure 1. A flowchart outlining the key steps for the proper disposal of laboratory chemical
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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